![molecular formula C14H15N3O3S B2889511 N1-(5-methylisoxazol-3-yl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide CAS No. 1207008-79-4](/img/structure/B2889511.png)
N1-(5-methylisoxazol-3-yl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide
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Description
N1-(5-methylisoxazol-3-yl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis and characterization of some new bis-pyrazolyl-thiazoles incorporating the thiophene moiety as potent anti-tumor agents have been reported, demonstrating the role of thiophene and isoxazole derivatives in developing compounds with significant anti-tumor activity (Gomha, Edrees, & Altalbawy, 2016).
- Research on 2-methylisoxazolin-5-ones has contributed to understanding the chemical properties and potential synthetic applications of isoxazole derivatives, providing insights into the methylation of isoxazolin-5-ones and their transformation into various chemical structures (Sarlo, Fabbrini, & Renzi, 1966).
Biological Activities and Applications
- The role of orexin-1 receptor mechanisms in compulsive food consumption and binge eating in female rats has been explored, indicating the potential therapeutic applications of targeting orexin receptors in eating disorders. This study provides an example of how specific chemical antagonists can be used to modulate biological pathways and behaviors (Piccoli et al., 2012).
- The discovery and structure-activity relationship of 3-aryl-5-aryl-1,2,4-oxadiazoles as a new series of apoptosis inducers and potential anticancer agents highlight the importance of heterocyclic compounds in developing new therapeutic agents for cancer treatment (Zhang et al., 2005).
Novel Compounds and Their Effects
- Novel bioactivation mechanisms of reactive metabolite formation from phenyl methyl-isoxazoles have been investigated, revealing the potential for novel isoxazole derivatives to act as inhibitors of voltage-gated sodium channels, with implications for drug development and toxicity assessment (Bylund et al., 2012).
Properties
IUPAC Name |
N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-9-7-11(17-20-9)16-13(19)12(18)15-8-14(4-5-14)10-3-2-6-21-10/h2-3,6-7H,4-5,8H2,1H3,(H,15,18)(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDUZHOOWPIGLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)NCC2(CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.